Cas no 71016-13-2 (Methyl 3-cyanoisoxazole-4-carboxylate)
71016-13-2 structure
Product Name:Methyl 3-cyanoisoxazole-4-carboxylate
CAS No:71016-13-2
MF:C6H4N2O3
MW:152.10756111145
CID:874397
Update Time:2023-08-02
Methyl 3-cyanoisoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 4-Isoxazolecarboxylicacid,3-cyano-,methylester(9CI)
- methyl 3-cyanoisoxazole-4-carboxylate
- Methyl 3-cyanoisoxazole-4-carboxylate
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- Inchi: 1S/C6H4N2O3/c1-10-6(9)4-3-11-8-5(4)2-7/h3H,1H3
- InChI Key: ZZYYDDKYLMUCLQ-UHFFFAOYSA-N
- SMILES: O1C=C(C(=O)OC)C(C#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 207
- Topological Polar Surface Area: 76.1
Methyl 3-cyanoisoxazole-4-carboxylate Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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